Cas no 1060802-18-7 (5-Chloropyridine-3-sulfonyl chloride)

5-Chloropyridine-3-sulfonyl chloride is a versatile sulfonylating reagent widely used in organic synthesis and pharmaceutical intermediates. Its key advantages include high reactivity as a sulfonyl chloride derivative, enabling efficient introduction of the sulfonyl group into target molecules. The presence of both chloropyridine and sulfonyl chloride functionalities enhances its utility in cross-coupling reactions and heterocyclic chemistry. It serves as a valuable building block for constructing sulfonamides, sulfonate esters, and other sulfur-containing compounds. The compound’s stability under controlled conditions and compatibility with various reaction conditions make it a preferred choice for researchers in medicinal chemistry and agrochemical development. Its structural features allow for further functionalization, supporting diverse synthetic applications.
5-Chloropyridine-3-sulfonyl chloride structure
1060802-18-7 structure
Product Name:5-Chloropyridine-3-sulfonyl chloride
CAS No:1060802-18-7
MF:C5H3Cl2NO2S
MW:212.053817987442
MDL:MFCD13189042
CID:1011009
PubChem ID:54594705
Update Time:2025-05-28

5-Chloropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-Chloropyridine-3-sulfonyl chloride
    • Vonoprazan Impurity 22
    • Vonoprazan Impurity 36
    • 5-Chloro-3-pyridinesulfonyl Chloride
    • 5-Chloro-pyridine-3-sulfonyl chloride
    • DTXSID60712410
    • FQNDXOOGXYFWHZ-UHFFFAOYSA-N
    • DB-219466
    • AB67622
    • SCHEMBL1828079
    • SY128066
    • CS-0050508
    • 5-chloropyridine-3-sulfonylchloride
    • AMY16348
    • AKOS006332831
    • EN300-82533
    • MFCD13189042
    • GS2977
    • 1060802-18-7
    • P18253
    • MDL： MFCD13189042
    • Inchi： 1S/C5H3Cl2NO2S/c6-4-1-5(3-8-2-4)11(7,9)10/h1-3H
    • InChI Key： FQNDXOOGXYFWHZ-UHFFFAOYSA-N
    • SMILES： ClS(C1C=NC=C(C=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 210.9261549g/mol
  • Monoisotopic Mass: 210.9261549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.4Ų

5-Chloropyridine-3-sulfonyl chloride Pricemore >>

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5-Chloropyridine-3-sulfonyl chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1060802-18-7)5-氯吡啶- 3 -磺酰氯
Order Number:LE25940874
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:54
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1060802-18-7)5-氯吡啶- 3 -磺酰氯
LE25940874
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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